[2-[(3,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone

• IUPAC Name: [2-[(3,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C24H18Cl2N2O2S/c25-18-10-9-15(13-19(18)26)14-31-24-27-11-12-28(24)23(29)22-16-5-1-3-7-20(16)30-21-8-4-2-6-17(21)22/h1-10,13,22H,11-12,14H2
• InChI Key: NNHMFMUSGNKHMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=C(C=C2)Cl)Cl)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H18Cl2N2O2S
• Molecular Weight: 469.4 g/mol
• CAS No.: 919714-95-7

Description

[2-[(3,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C24H18Cl2N2O2S and its molecular weight is 469.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with structural similarities to the mentioned molecule have been synthesized and evaluated for their biological activities. For example, derivatives containing arylthio/sulfinyl/sulfonyl groups have shown favorable herbicidal and insecticidal activities. These compounds are synthesized via multi-step reactions and characterized by various spectroscopic techniques, highlighting their potential in agricultural and pest control applications (Wang et al., 2015).

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Some of these compounds exhibited higher anticancer activity than reference drugs, suggesting their potential as therapeutic agents (Hafez et al., 2016).

Catalyst- and Solvent-Free Synthesis

Efficient approaches for the synthesis of heterocyclic amides under catalyst- and solvent-free conditions have been developed, showcasing innovative methods in organic synthesis that are environmentally friendly and can serve as strategic intermediates for further chemical transformations (Moreno-Fuquen et al., 2019).

Molecular Docking Studies

Synthesized compounds incorporating oxazole, pyrazoline, and pyridine heterocyclic entities have been studied for their anticancer activity through molecular docking studies. These studies help in understanding the interaction between synthesized compounds and biological targets, aiding in the design of more potent pharmaceutical drugs (Katariya et al., 2021).

Formulation Development

Research on the formulation development for poorly water-soluble compounds aims to increase in vivo exposure, which is crucial for the effectiveness of potential therapeutic agents. Such studies are essential for advancing drug delivery systems and enhancing the bioavailability of compounds (Burton et al., 2012).